Cas no 1804933-99-0 (2,4-Dibromo-3-fluorophenylacetonitrile)
1804933-99-0 structure
Product Name:2,4-Dibromo-3-fluorophenylacetonitrile
CAS No:1804933-99-0
MF:C8H4Br2FN
MW:292.930463790894
CID:4706524
Update Time:2023-08-15
2,4-Dibromo-3-fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,4-Dibromo-3-fluorophenylacetonitrile
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- Inchi： 1S/C8H4Br2FN/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2H,3H2
- InChI Key： KSAKBDAMZHONEV-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=CC=1CC#N)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Topological Polar Surface Area: 23.8
2,4-Dibromo-3-fluorophenylacetonitrile Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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